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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-4-nitroaniline

CAS No.: 952664-69-6

Cat. No.: B1526599

Get Quote

2-Bromo-5-fluoro-4-nitroaniline is a highly functionalized aromatic compound that has

emerged as a critical building block in contemporary organic synthesis, particularly within the

pharmaceutical industry. Its strategic arrangement of bromo, fluoro, nitro, and amino groups on

the aniline core provides a versatile platform for constructing complex molecular architectures.

The distinct electronic properties and reactivity of each substituent allow for a range of

chemical transformations, making it an invaluable intermediate in the synthesis of Active

Pharmaceutical Ingredients (APIs).

Notably, this compound is a key precursor in the synthesis of Tezacaftor, a drug used in

combination therapies for treating cystic fibrosis (CF)[1][2]. The presence of the bromine and

fluorine atoms can significantly enhance the pharmacological properties of the final drug

molecules, improving aspects like metabolic stability and binding affinity to biological targets[1].

This guide provides a comprehensive technical overview for researchers and drug

development professionals, covering its synthesis, chemical properties, reactivity, and safe

handling.
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2-Bromo-5-fluoro-4-nitroaniline is typically a white to yellow or yellow-brown solid at room

temperature[3]. Its core structure and key properties are summarized below.

Property Value Source(s)

CAS Number 952664-69-6 [1][3][4]

Molecular Formula C₆H₄BrFN₂O₂ [1][4][5]

Molecular Weight 235.01 g/mol [1][4][5]

IUPAC Name 2-bromo-5-fluoro-4-nitroaniline [3][4]

Appearance
White to Yellow to Yellow-

brown Solid
[3]

Purity Typically ≥95-98% [1][6]

Storage
Refrigerator, under dry and

sealed conditions
[3][5]

SMILES C1=C(C(=CC(=C1F)[O-])Br)N [4]

InChIKey
PKDUOURYTVRBLI-

UHFFFAOYSA-N
[3][4]

Synthesis Methodologies: A Comparative Analysis
The synthesis of 2-Bromo-5-fluoro-4-nitroaniline requires careful regiochemical control to

ensure the correct placement of the nitro group. Several pathways have been developed, each

with distinct advantages and considerations for laboratory-scale or industrial production.

Method 1: Direct Nitration of 2-Bromo-5-fluoroaniline
This is the most straightforward approach, involving the direct electrophilic nitration of 2-bromo-

5-fluoroaniline. The directing effects of the amino (-NH₂), bromo (-Br), and fluoro (-F) groups

guide the incoming nitro group primarily to the C4 position (ortho to bromine, para to the amino

group). However, this method can sometimes suffer from lower selectivity, leading to the

formation of undesired isomers which can complicate purification[1].
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Caption: Direct Nitration Synthesis Pathway.

Experimental Protocol: Direct Nitration[7]

Add 3.2 mL of concentrated sulfuric acid to a three-necked reaction flask equipped with a

stirrer and thermometer.

Cool the flask in an ice bath to 0-5 °C.

Slowly add 0.5 g of 2-bromo-5-fluoroaniline while maintaining the internal temperature

between 0-5 °C.

Once the aniline is dissolved, add 0.37 g of concentrated nitric acid dropwise, ensuring the

temperature does not exceed 5 °C.

After the addition is complete, stir the mixture at this temperature for 30 minutes.

Slowly pour the reaction mixture into ice-water to precipitate the crude product.

Extract the product with dichloromethane.

Recrystallize the crude product from isopropanol to yield pure 2-bromo-5-fluoro-4-
nitroaniline.

Reported Yield: 53%

Reported Purity: 99.2%
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Method 2: Protected Amino Group Synthesis
To enhance regioselectivity and prevent oxidation of the amino group, a protection-nitration-

deprotection strategy is often employed. The amino group of 2-bromo-5-fluoroaniline is first

protected, commonly as an acetamide. This protected intermediate is then nitrated, and the

protecting group is subsequently removed via hydrolysis to yield the final product. This multi-

step process generally provides higher purity and more reliable outcomes[1][7].

Protected Synthesis Pathway

2-Bromo-5-fluoroaniline N-(2-bromo-5-fluorophenyl)
acetamide

Protection
(e.g., Acetic Anhydride) N-(2-bromo-5-fluoro-4-nitrophenyl)

acetamide

Nitration
(HNO₃ / H₂SO₄) 2-Bromo-5-fluoro-4-nitroaniline

Deprotection
(Hydrolysis)

Click to download full resolution via product page

Caption: Synthesis via Amino Group Protection.

Experimental Protocol: Protected Synthesis[7][8]

Protection: React 2-bromo-5-fluoroaniline with an amino protecting reagent like acetic

anhydride to form N-(2-bromo-5-fluorophenyl)acetamide[1][8].

Nitration: Add the protected acetamide (1 part by weight) to concentrated sulfuric acid (6.5

parts)[8]. Cool the mixture and add fuming nitric acid (0.4 parts) dropwise, maintaining the

temperature between 20-30 °C for 1 hour[8]. Pour the reaction onto ice to precipitate the

nitrated intermediate[8].

Deprotection: Add the N-(2-bromo-5-fluoro-4-nitrophenyl)acetamide intermediate (1 part) to

dilute hydrochloric acid (15%, 4 parts)[8]. Heat the mixture to 100 °C and maintain for 3

hours to facilitate hydrolysis[8]. Cool the solution to below 40 °C and collect the product via

centrifugation[8].

Reported Purity: >98%[8]
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Chemical Reactivity and Synthetic Applications
The utility of 2-bromo-5-fluoro-4-nitroaniline as an intermediate stems from the distinct

reactivity of its functional groups.

Key Synthetic Transformations

Resulting Intermediates

2-Bromo-5-fluoro-4-nitroaniline

Nitro Group Reduction
(e.g., Catalytic Hydrogenation)

Nucleophilic Aromatic Substitution
(SNAr)

2-Bromo-5-fluoro-1,4-benzenediamine Substituted Aniline Derivative

Click to download full resolution via product page

Caption: Key Reactions of 2-Bromo-5-fluoro-4-nitroaniline.

Reduction of the Nitro Group
A primary transformation is the reduction of the electron-withdrawing nitro group to a primary

amine, yielding 2-bromo-5-fluoro-1,4-benzenediamine[1]. This reaction is fundamental for

introducing a new nucleophilic site, enabling further synthetic modifications such as amide

bond formation or the construction of heterocyclic rings. Catalytic hydrogenation using catalysts

like palladium or nickel is a common and efficient method for this conversion[1].

Nucleophilic Aromatic Substitution (SNAr)
The aromatic ring is highly activated towards nucleophilic aromatic substitution (SNAr) due to

the powerful electron-withdrawing effect of the nitro group. This group stabilizes the negatively

charged Meisenheimer intermediate formed during the reaction[1]. This allows for the

displacement of one of the halogen atoms (typically bromine) by a variety of nucleophiles,

providing a route to introduce new substituents onto the aromatic core.
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Role in Drug Discovery
This intermediate is instrumental in creating libraries of diverse compounds for high-throughput

screening in drug discovery programs[1]. By strategically modifying the parent structure

through the reactions described above, medicinal chemists can systematically explore

structure-activity relationships (SAR) to develop new therapeutic agents with enhanced

biological activity or improved physicochemical properties[1].

Spectroscopic Data
While full spectral data should be obtained on a per-batch basis, published data can serve as a

reference.

¹H NMR (400 MHz, DMSO-d6): δ 8.26 (d, J=8.0 Hz, 1H), 7.07 (brs, 2H), 6.62 (d, J=9.6 Hz,

1H)[2].

Other Techniques: Analytical data including HPLC, LC-MS, and UPLC are typically available

from commercial suppliers to confirm purity and identity[9].

Safety, Handling, and Storage
As with any laboratory chemical, 2-Bromo-5-fluoro-4-nitroaniline must be handled with

appropriate care.

Hazard Identification:[3][4]

GHS Classification: Warning.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing).

Handling and Personal Protective Equipment (PPE):[5][10]
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Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation

and inhalation[5][10].

Wear appropriate PPE, including chemical-resistant gloves (inspect before use), safety

goggles with side-shields, and a lab coat[5][10].

For exposures exceeding limits, a suitable particle respirator may be required[5].

Avoid contact with skin and eyes. Wash hands thoroughly after handling[5][10].

First Aid Measures:[5]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.

Always show the Safety Data Sheet (SDS) to the attending medical professional[5].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place[5].

For long-term stability, refrigeration is recommended[3].

Conclusion and Future Perspectives
2-Bromo-5-fluoro-4-nitroaniline is more than a simple chemical; it is a testament to the power

of functional group interplay in designing strategic molecular intermediates. Its well-defined

reactivity and role as a precursor to important pharmaceuticals like Tezacaftor solidify its value

in modern drug development. Future explorations may leverage its unique substitution pattern

in the synthesis of novel agrochemicals or in the development of advanced materials, such as
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those with specific optoelectronic properties[1]. The continued refinement of its synthesis will

remain a critical factor in the economic viability and accessibility of the life-saving medicines

derived from it.
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modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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